Cas no 2034505-81-0 (4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide)

• Product name: 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide
• CAS No: 2034505-81-0
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 5353170

4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(2-(5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 4-cyano-N-[2-(5-methyl-3-pyridin-4-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H17N5O2S/c1-14-12-18(16-6-8-20-9-7-16)22-23(14)11-10-21-26(24,25)17-4-2-15(13-19)3-5-17/h2-9,12,21H,10-11H2,1H3
• InChI Key： YDYACQXOVGIFQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NCCN1C(C)=CC(C2C=CN=CC=2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 597
• Topological Polar Surface Area: 109
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

4-Cyano-N-{2-[5-Methyl-3-(Pyridin-4-Yl)-1H-Pyrazol-1-Yl]Ethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2034505-81-0, named 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and promising biological activities. The molecule consists of a benzene ring substituted with a cyano group at the 4-position and a sulfonamide group at the 1-position. The sulfonamide group is further connected to an ethyl chain, which is linked to a 5-methyl-pyridin-4-yl-substituted pyrazole ring. This intricate structure endows the compound with versatile functional groups, making it a valuable candidate for research in medicinal chemistry, materials science, and beyond.

Recent studies have highlighted the potential of 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide as a lead compound in drug discovery. The presence of the pyrazole ring, a heterocyclic structure known for its stability and reactivity, has been shown to enhance the molecule's ability to interact with biological targets. Additionally, the pyridine moiety contributes to the compound's electronic properties, which are critical for its pharmacokinetic profile. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrazole ring through cyclization reactions, followed by substitution reactions to introduce the cyano and sulfonamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

From a materials science perspective, 4-cyano-N-{2-[5-methyl-3-(pyridin-4-yl)-1H-pyrazol-1-Yl]Ethyl}Benzene-Sulfonamide exhibits interesting electronic properties that make it a candidate for applications in organic electronics. The combination of electron-withdrawing groups like the cyano and sulfonamide moieties with electron-donating groups such as the methyl-substituted pyridine creates a molecule with tunable electronic characteristics. This makes it potentially useful in the development of organic semiconductors, light-emitting diodes (LEDs), and other optoelectronic devices.

Furthermore, recent computational studies have provided insights into the molecular interactions of this compound with biological systems. Using molecular docking simulations, researchers have identified potential binding sites on target proteins where this compound could exert its effects. These studies have been complemented by experimental assays that confirm its bioactivity, paving the way for further preclinical testing.

In conclusion, 4-cyano-N-{2-[5-methyl-3-(pyridin-4-Yl)-1H-Pyrazol-Yl]Ethyl}Benzene-Sulfonamide (CAS No. 2034505810) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure provides a rich platform for further research and development, particularly in drug discovery and materials science. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.